N-(3,4-dimethylphenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C26H26N2O3S/c1-18-8-11-21(12-9-18)17-32(30,31)25-15-28(24-7-5-4-6-23(24)25)16-26(29)27-22-13-10-19(2)20(3)14-22/h4-15H,16-17H2,1-3H3,(H,27,29)
• InChI Key: KPKWBDGRYQMIDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC(=C(C=C4)C)C
• Molecular Formula: C26H26N2O3S
• Molecular Weight: 446.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide, also known as DMPIA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPIA is a small molecule that belongs to the class of indole-based compounds and has shown promising results in various biological assays.

Scientific Research Applications

Synthetic Chemistry Applications

• Development of Versatile Reagents : Sakai et al. (2022) reported on p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts as versatile reagents for synthesizing N-alkylacetamides and carbamates, highlighting the importance of the acetamide moiety in pharmaceutical products. Such reagents can be applied in the synthesis of compounds with complex functional groups, potentially including N-(3,4-dimethylphenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide (Sakai et al., 2022).

Pharmaceutical Research Applications

• Biological Screening for Medical Applications : Research by Khan et al. (2019) on benzyl and sulfonyl derivatives of acetamide compounds, such as N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, demonstrated significant antibacterial, antifungal, and anthelmintic activities. These findings suggest the potential for structural analogs, like the compound , to be explored for similar biological activities (Khan et al., 2019).

Materials Science Applications

• High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection : Qiao et al. (2009) developed a high sensitivity analysis method for water-soluble, cyanine dye-labeled proteins by HPLC with fluorescence detection, using a sulfo-3H-indocyanine dye. This method's high detection sensitivity could be relevant for compounds with similar solubility and functional groups, indicating the potential for N-(3,4-dimethylphenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide to be used in biochemical assays or as a fluorescent probe (Qiao et al., 2009).